Cas no 1246816-93-2 (Tolcapone-d4)

• Product Name: Tolcapone-d4
• CAS No: 1246816-93-2
• MF: C₁₄H₁₁NO₅
• MW: 277.26549077034
• CID: 1004329
• PubChem ID: 71752606
• Update Time: 2025-05-24

Tolcapone-d4 Chemical and Physical Properties

Names and Identifiers

• Tolcapone-d4
• (3,4-Dihydroxy-5-nitrophenyl)(4-Methylphenyl-d4)Methanone
• Ro-40-7592-d4
• TasMar-d4
• 1246816-93-2
• HY-17406S1
• 5-[4-methyl(2,3,5,6-?H?)benzoyl]-3-nitrobenzene-1,2-diol
• (3,4-dihydroxy-5-nitrophenyl)-(2,3,5,6-tetradeuterio-4-methylphenyl)methanone
• CS-0203412
• (3,4-Dihydroxy-5-nitrophenyl)(4-methylphenyl-d4)methanone; Ro-40-7592-d4; Tasmar-d4;

• Inchi： 1S/C14H11NO5/c1-8-2-4-9(5-3-8)13(17)10-6-11(15(19)20)14(18)12(16)7-10/h2-7,16,18H,1H3/i2D,3D,4D,5D
• InChI Key： MIQPIUSUKVNLNT-QFFDRWTDSA-N
• SMILES： O=C(C1C([2H])=C([2H])C(C)=C([2H])C=1[2H])C1C=C(C(=C(C=1)[N+](=O)[O-])O)O

Computed Properties

• Exact Mass: 277.08882944g/mol
• Monoisotopic Mass: 277.08882944g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 103Ų